Cas no 2228397-69-9 (tert-butyl N-3-amino-2-(furan-3-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(furan-3-yl)propylcarbamate
• CAS No: 2228397-69-9
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• CID: 5992613
• PubChem ID: 165679332
• Update Time: 2025-05-19

tert-butyl N-3-amino-2-(furan-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(furan-3-yl)propylcarbamate
• 2228397-69-9
• EN300-1881134
• tert-butyl N-[3-amino-2-(furan-3-yl)propyl]carbamate

• Inchi： 1S/C12H20N2O3/c1-12(2,3)17-11(15)14-7-10(6-13)9-4-5-16-8-9/h4-5,8,10H,6-7,13H2,1-3H3,(H,14,15)
• InChI Key： AORJIWGWDIZGBE-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1=COC=C1)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 240.14739250g/mol
• Monoisotopic Mass: 240.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.5Ų

Additional information on tert-butyl N-3-amino-2-(furan-3-yl)propylcarbamate

Introduction to tert-butyl N-3-amino-2-(furan-3-yl)propylcarbamate (CAS No. 2228397-69-9)

Tert-butyl N-3-amino-2-(furan-3-yl)propylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 2228397-69-9, this compound represents a fascinating intersection of heterocyclic chemistry and peptidomimetic design, making it a valuable scaffold for developing novel therapeutic agents. The molecular structure incorporates a furan moiety, which is a prominent feature in many bioactive molecules, and is further functionalized with an amino group and a carbamate linkage, enhancing its potential as a building block for drug discovery.

The tert-butyl substituent at the carbamate nitrogen not only provides stability to the molecule but also influences its solubility and reactivity, making it a versatile intermediate in synthetic chemistry. This compound's unique structural features have positioned it as a candidate for exploring new pharmacophores, particularly in the context of modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of this scaffold in designing targeted inhibitors.

In the realm of medicinal chemistry, the integration of furan derivatives has been extensively studied due to their ability to engage with biological targets through hydrogen bonding and hydrophobic interactions. The presence of a furan-3-yl group in tert-butyl N-3-amino-2-(furan-3-yl)propylcarbamate allows for precise tuning of electronic properties, which can be exploited to optimize binding affinities and selectivity. This has led to several innovative approaches in drug design, where such molecules are employed as probes to understand enzyme mechanisms or as lead compounds for small-molecule drug development.

Recent studies have demonstrated the utility of this compound in synthesizing peptidomimetics, which are designed to mimic the bioactivity of natural peptides while avoiding their limitations such as poor stability and immunogenicity. The carbamate linkage serves as a critical feature in these mimetics, providing a framework that can be modified to target specific proteases or receptors. For instance, modifications at the amino group have been explored to enhance binding interactions with target proteins, while the tert-butyl group ensures metabolic stability.

The growing interest in tert-butyl N-3-amino-2-(furan-3-yl)propylcarbamate is also driven by its potential applications in immunotherapy. Researchers have leveraged its structural motifs to develop novel immunomodulators that can modulate immune responses without triggering off-target effects. The furan ring's ability to interact with immunoregulatory proteins has been particularly noteworthy, leading to the discovery of compounds that can enhance vaccine efficacy or suppress autoimmune disorders. These findings underscore the compound's significance as a tool for dissecting immune pathways and developing next-generation immunotherapeutic strategies.

From a synthetic perspective, tert-butyl N-3-amino-2-(furan-3-yl)propylcarbamate exemplifies the power of multi-component reactions and transition-metal-catalyzed processes in constructing complex heterocycles. The synthesis of this compound involves strategic functionalization of the furan core, followed by introduction of the amino and carbamate groups via well-established protocols. Advances in catalytic methods have enabled more efficient and scalable production routes, making it feasible to explore derivatives with tailored properties.

The pharmaceutical industry has taken note of these developments, with several companies investing in libraries containing derivatives of tert-butyl N-3-amino-2-(furan-3-yl)propylcarbamate for high-throughput screening (HTS). Such libraries are instrumental in identifying hits that can be optimized into lead compounds for clinical development. The compound's structural diversity allows for rapid exploration of various chemical space, increasing the likelihood of discovering molecules with high therapeutic potential.

In conclusion, tert-butyl N-3-amino-2-(furan-3-yl)propylcarbamate (CAS No. 2228397-69-9) stands out as a promising candidate in pharmaceutical research due to its unique structural features and versatility as a synthetic intermediate. Its role in peptidomimetic design, immunotherapy applications, and drug discovery underscores its importance in advancing therapeutic interventions across multiple disease areas. As research continues to uncover new biological functions and synthetic strategies involving this compound, its relevance is expected to grow further.